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Compound of Interest

Compound Name: 2' 3", 5'-Trifluoroacetophenone

Cat. No.: B1306030

Technical Guide: Physical Properties of 2',3',5'-
Trifluoroacetophenone

This technical guide provides an in-depth overview of the key physical properties of 2',3',5'-
Trifluoroacetophenone, specifically its boiling point and density. The information is intended
for researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Compound Overview

2',3',5'-Trifluoroacetophenone is a fluorinated aromatic ketone. The presence of three fluorine
atoms on the phenyl ring significantly influences its chemical reactivity and physical properties,
making it a compound of interest in medicinal chemistry and materials science. Accurate
knowledge of its physical properties, such as boiling point and density, is crucial for its
application in synthesis, process development, and formulation.

Physical Properties

The physical properties of 2',3',5'-Trifluoroacetophenone are summarized in the table below.
It is important to note that the available data for this specific isomer are predicted values.
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Physical Property

Value

Notes

Boiling Point 193.3+35.0°C Predicted value[1]
Density 1.303 £ 0.06 g/cm3 Predicted value[1]
Molecular Formula CsHsFs0

Molar Mass 174.12 g/mol [1]

Experimental Protocols

While specific experimental protocols for the determination of the physical properties of 2',3',5'-
Trifluoroacetophenone are not detailed in the available literature, this section outlines the
general, standardized methodologies that would be employed for such a characterization.

3.1. Boiling Point Determination (Distillation Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. Acommon and accurate method for its determination is distillation, following a
procedure such as ASTM D1078.

e Apparatus Setup: A standard distillation apparatus is assembled, consisting of a distillation
flask, a condenser, a temperature sensor (thermometer or thermocouple) placed at the vapor
outlet, and a receiving flask.

o Sample Preparation: A measured volume of 2',3",5'-Trifluoroacetophenone is placed in the
distillation flask along with boiling chips to ensure smooth boiling.

o Heating: The flask is heated gently. The heating rate is controlled to maintain a steady
distillation rate of approximately 4-5 mL per minute.

o Equilibrium and Measurement: The temperature is recorded when the vapor condensation
front is stable on the temperature sensor's bulb and the first drop of distillate is collected.
This temperature, corrected for atmospheric pressure, is reported as the initial boiling point.

3.2. Density Determination (Pycnometer Method)
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Density is the mass per unit volume of a substance. The pycnometer method is a precise
technique for measuring the density of liquids.

o Calibration: The pycnometer (a glass flask with a precise, known volume) is cleaned, dried,
and weighed empty (ma1). It is then filled with a reference liquid of known density (e.g.,
deionized water) at a specific temperature (e.g., 25 °C), and weighed again (mz). The
volume of the pycnometer (V) is calculated.

o Sample Measurement: The calibrated pycnometer is emptied, dried, and filled with 2',3',5'-
Trifluoroacetophenone at the same specific temperature.

e Weighing: The pycnometer containing the sample is weighed (ms).
o Calculation: The density (p) of the sample is calculated using the formula: p = (ms - m1) / V.

Visualized Workflows

The following diagrams illustrate the generalized workflows for the experimental determination

of boiling point and density.

General Workflow for Boiling Point Determination
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Caption: A flowchart illustrating the standard procedure for determining boiling point.
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General Workflow for Density Determination (Pycnometer)
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Caption: A flowchart showing the steps for measuring liquid density using a pychometer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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